Cas no 1352502-87-4 (2-Methyl-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine)

• Product Name: 2-Methyl-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine
• CAS No: 1352502-87-4
• MF: C₁₇H₂₀N₂O₂S
• MW: 316.417902946472
• CID: 5208234
• Update Time: 2025-05-20

2-Methyl-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine

• Inchi： 1S/C17H20N2O2S/c1-13-5-9-16(10-6-13)22(20,21)19-11-3-4-17(19)15-8-7-14(2)18-12-15/h5-10,12,17H,3-4,11H2,1-2H3
• InChI Key： ZENCLMHRIHERJZ-UHFFFAOYSA-N
• SMILES： C1(C)=NC=C(C2CCCN2S(C2=CC=C(C)C=C2)(=O)=O)C=C1

Additional information on 2-Methyl-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridine

Professional Introduction to 2-Methyl-5-[1-(toluene-4-sulfonyl-pyrrolidin-2-yl)-pyridine] (CAS No: 1352502-87-4)

The compound 2-Methyl-5-[1-(toluene-4-sulfonyl-pyrrolidin-2-yl)-pyridine], identified by its CAS number 1352502-87-4, represents a significant advancement in the field of chemical and pharmaceutical research. This heterocyclic compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular framework of this compound integrates a pyridine core with substituents that enhance its pharmacological profile, making it a subject of intense study in medicinal chemistry.

In recent years, the exploration of novel heterocyclic compounds has opened up new avenues in the treatment of various diseases. The structural motif of 2-Methyl-5-[1-(toluene-4-sulfonyl-pyrrolidin-2-yl)-pyridine] combines the versatility of pyridine rings with functional groups that modulate biological activity. Specifically, the presence of a toluene-4-sulfonyl group and a pyrrolidinyl moiety contributes to its distinctive chemical and biological properties. These features have been leveraged in the design of molecules with enhanced binding affinity and selectivity towards target enzymes and receptors.

The synthesis of 2-Methyl-5-[1-(toluene-4-sulfonyl-pyrrolidin-2-yl)-pyridine] involves a series of well-established organic reactions, including sulfonylation, condensation, and functional group transformations. The precise control over reaction conditions is crucial to achieving high yields and purity, which are essential for subsequent pharmacological evaluations. Advanced synthetic methodologies have been employed to optimize the synthetic route, ensuring scalability and reproducibility for industrial applications.

2-Methyl-5-[1-(toluene-4-sulfonyl-pyrrolidin-2-yl)-pyridine] in the context of modulating enzyme activity. For instance, researchers have explored its interaction with Janus kinases (JAKs), a family of enzymes implicated in various signaling pathways. The compound's ability to inhibit JAK activity has been linked to its potential therapeutic effects in autoimmune disorders. Preclinical studies have demonstrated promising results, suggesting that derivatives of this compound could serve as lead candidates for further development.

2-Methyl-5-[1-(< strong>toluene-4-sulfonyl strong>-< strong >pyrrolidin - 2 - yl strong >) - < strong > pyridine strong >] strong > has shown promise in other therapeutic areas. Its structural features make it a versatile building block for designing molecules that interact with G protein-coupled receptors (GPCRs). GPCRs are involved in a wide range of physiological processes, making them attractive targets for drug development. By fine-tuning the substituents on the pyridine ring, researchers can modulate the binding affinity and selectivity of these compounds, leading to more effective treatments. 2 - Methyl - 5 - [1 - (to luene - 4 - sulfony l - py rrol idin - 2 - yl ) - p y rid ine ] strong > is another area of active investigation. Understanding how this compound is metabolized and distributed in the body is crucial for optimizing its therapeutic potential. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have been employed to study its metabolic pathways. These studies have provided valuable insights into how modifications to the molecular structure can influence pharmacokinetic properties. 2 - Methyl - 5 - [1 - (to luene - 4 - sulfony l - py rrol idin - 2 - yl ) - p y rid ine ] strong > . Molecular modeling techniques allow researchers to predict how these molecules will interact with biological targets before conducting expensive wet-lab experiments. This approach has not only saved time but also enabled the rapid screening of large libraries of compounds for potential hits. 2-Methyl- strong>< strong >5-[1-(to luene- strong>< strong >4-sulfony l-pyrrol idin strong>< strong > 2-y l)-pyrid ine] сильный > p > CAS No: 1352502. p > represents a significant advancement in chemical and pharmaceutical research. Its unique structural properties and potential applications make it a promising candidate for further development into novel therapeutics. As research continues, we can expect even greater insights into its pharmacological profile and therapeutic potential.